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Compound of Interest
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(S)-2-Amino-3-quinolin-2-yl-

propionic acid

Cat. No.: B555704 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth structural analysis of (S)-2-Amino-3-quinolin-2-yl-
propionic acid and its close structural analogs. Due to the limited availability of specific

experimental data for the target compound, this document leverages comprehensive data from

a closely related analog, 2-(2-oxo-1,2-dihydroquinoline-4-carboxamido)propanoic acid, to

provide a representative and detailed structural elucidation. This guide includes a summary of

its physicochemical properties, detailed experimental protocols for its synthesis and

characterization via Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS), and a discussion of its potential biological activities. The information is

intended to serve as a valuable resource for researchers engaged in the design and

development of novel therapeutic agents based on the quinoline scaffold.

Introduction
Quinoline derivatives are a prominent class of heterocyclic compounds that have attracted

significant attention in medicinal chemistry due to their wide spectrum of biological activities,

including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of

amino acid moieties into the quinoline scaffold can enhance their pharmacological profile,

improving cell permeability and target specificity. This guide focuses on the structural analysis

of (S)-2-Amino-3-quinolin-2-yl-propionic acid, a chiral amino acid derivative of quinoline.
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While specific experimental data for this exact molecule is scarce in publicly available literature,

we present a detailed analysis of a structurally similar analog, 2-(2-oxo-1,2-dihydroquinoline-4-

carboxamido)propanoic acid, to provide insights into the expected structural features and

analytical methodologies.[1]

Physicochemical Properties
The fundamental properties of (S)-2-Amino-3-quinolin-2-yl-propionic acid and its

representative analog are summarized below. These properties are crucial for understanding

the compound's behavior in biological systems and for the development of analytical methods.

Property
(S)-2-Amino-3-quinolin-2-
yl-propionic acid
(Predicted)

2-(2-oxo-1,2-
dihydroquinoline-4-
carboxamido)propanoic
acid (Experimental)[1]

Molecular Formula C₁₂H₁₂N₂O₂ C₁₃H₁₂N₂O₄

Molecular Weight 216.24 g/mol 260.24 g/mol

Appearance White to off-white solid White solid

Melting Point Not available 246-248 °C

Experimental Protocols
Synthesis of 2-(2-oxo-1,2-dihydroquinoline-4-
carboxamido)propanoic acid
This protocol is adapted from the work of Moussaoui et al. (2021) and describes the synthesis

of the representative analog.[1]

Materials:

2-oxo-1,2-dihydroquinoline-4-carboxylic acid

Thionyl chloride (SOCl₂)

L-Alanine methyl ester hydrochloride
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Triethylamine (TEA)

Dimethylformamide (DMF)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Water

Procedure:

Acid Chloride Formation: A solution of 2-oxo-1,2-dihydroquinoline-4-carboxylic acid (1

equivalent) in an excess of thionyl chloride is refluxed for 3 hours. The excess thionyl

chloride is then removed under reduced pressure.

Amide Coupling: The resulting acid chloride is dissolved in DMF. To this solution, L-alanine

methyl ester hydrochloride (1.5 equivalents) and triethylamine (3.3 equivalents) are added

portion-wise. The reaction mixture is stirred at room temperature for 12 hours.

Hydrolysis: The crude ester intermediate is then subjected to hydrolysis. A mixture of the

ester (1 equivalent) and sodium hydroxide (1.2 equivalents) in a THF/water (1:2 v/v) solution

is stirred at room temperature for 24 hours.

Purification: The final product is purified by column chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Analysis of Quinoline-Based Amino Acids: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555704#structural-analysis-of-s-2-amino-3-quinolin-
2-yl-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b555704#structural-analysis-of-s-2-amino-3-quinolin-2-yl-propionic-acid
https://www.benchchem.com/product/b555704#structural-analysis-of-s-2-amino-3-quinolin-2-yl-propionic-acid
https://www.benchchem.com/product/b555704#structural-analysis-of-s-2-amino-3-quinolin-2-yl-propionic-acid
https://www.benchchem.com/product/b555704#structural-analysis-of-s-2-amino-3-quinolin-2-yl-propionic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

